3-Hydroxy-4-methoxyphenylacetic acid
3-Hydroxy-4-methoxyphenylacetic acid
Isohomovanillic acid is a member of the class of phenylacetic acids that is the 4-O-methyl ether of (3,4-dihydroxyphenyl)acetic acid. It has a role as a metabolite. It is an aromatic ether, a member of phenols and a member of phenylacetic acids. It is functionally related to a (3,4-dihydroxyphenyl)acetic acid.
Brand Name:
Vulcanchem
CAS No.:
1131-94-8
VCID:
VC21166488
InChI:
InChI=1S/C9H10O4/c1-13-8-3-2-6(4-7(8)10)5-9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
SMILES:
COC1=C(C=C(C=C1)CC(=O)O)O
Molecular Formula:
C9H10O4
Molecular Weight:
182.17 g/mol
3-Hydroxy-4-methoxyphenylacetic acid
CAS No.: 1131-94-8
Cat. No.: VC21166488
Molecular Formula: C9H10O4
Molecular Weight: 182.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isohomovanillic acid is a member of the class of phenylacetic acids that is the 4-O-methyl ether of (3,4-dihydroxyphenyl)acetic acid. It has a role as a metabolite. It is an aromatic ether, a member of phenols and a member of phenylacetic acids. It is functionally related to a (3,4-dihydroxyphenyl)acetic acid. |
|---|---|
| CAS No. | 1131-94-8 |
| Molecular Formula | C9H10O4 |
| Molecular Weight | 182.17 g/mol |
| IUPAC Name | 2-(3-hydroxy-4-methoxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C9H10O4/c1-13-8-3-2-6(4-7(8)10)5-9(11)12/h2-4,10H,5H2,1H3,(H,11,12) |
| Standard InChI Key | BWXLCOBSWMQCGP-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)CC(=O)O)O |
| Canonical SMILES | COC1=C(C=C(C=C1)CC(=O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator